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Cat. No.: B128563 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Benzyloxy)benzaldehyde, also known as 4-(phenylmethoxy)benzaldehyde, is an aromatic

organic compound that serves as a crucial intermediate in a variety of synthetic applications.

Structurally, it consists of a benzaldehyde molecule where the hydroxyl group at the para (4)

position is protected as a benzyl ether. This structural feature makes it a stable and versatile

building block in medicinal chemistry, fragrance development, and materials science. Its

significance is particularly noted in the synthesis of complex, biologically active molecules,

where the benzyl group can be readily removed under specific conditions to reveal the phenol

functionality. This guide provides a comprehensive overview of its chemical structure,

properties, synthesis, and key applications for professionals in the field.

Chemical Structure and Nomenclature
The chemical identity of 4-(Benzyloxy)benzaldehyde is defined by its unique arrangement of

a benzaldehyde core and a benzyl ether substituent. The preferred IUPAC name for this

compound is 4-(Benzyloxy)benzaldehyde.[1]
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Logical Structure of 4-(Benzyloxy)benzaldehyde

Benzaldehyde
Core Benzyl Group

Ether Linkage
(-O-CH₂-)

at position 4

Click to download full resolution via product page

Caption: Logical representation of 4-(Benzyloxy)benzaldehyde's core components.

The following table summarizes the key chemical identifiers for this compound.

Property Value Reference(s)

IUPAC Name 4-(Benzyloxy)benzaldehyde

Synonyms

4-

(Phenylmethoxy)benzaldehyde

, p-(Benzyloxy)benzaldehyde

[2][3][4]

CAS Number 4397-53-9 [1][5]

Molecular Formula C14H12O2 [1][3]

Molecular Weight 212.24 g/mol [1][3][5]

InChIKey
ZVTWZSXLLMNMQC-

UHFFFAOYSA-N
[1][5]

SMILES
O=CC1=CC=C(OCC2=CC=C

C=C2)C=C1

Physicochemical Properties
4-(Benzyloxy)benzaldehyde is typically a solid at room temperature with distinct physical and

chemical characteristics. It is known to be sensitive to air and should be stored accordingly.[5]

[6]
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Property Value Reference(s)

Appearance
Creamish to yellow crystalline

powder
[5][6]

Melting Point 71-74 °C [5]

Boiling Point 197-199 °C at 11 mmHg [5]

Solubility

Insoluble in water; Sparingly

soluble in Chloroform, Ethyl

Acetate

[5][6]

Stability

Air Sensitive; Stable under

normal temperatures and

pressures

[5][6]

Storage
Store in a cool, dark, dry place

under an inert atmosphere
[5][6]

Spectroscopic Characterization
Spectroscopic data is essential for the structural confirmation of 4-(Benzyloxy)benzaldehyde.

The key analytical data from various techniques are summarized below.

Technique Key Signals / Data Reference(s)

¹H NMR (400 MHz, CDCl₃)

δ 9.88 (s, 1H, aldehyde), 7.83

(d, 2H, Ar-H), 7.42-7.35 (m,

5H, Ar-H), 7.07 (d, 2H, Ar-H),

5.14 (s, 2H, -OCH₂-)

[7]

Mass Spectrometry (EI)

m/z 212 (Molecular Ion, M+),

91 (Base Peak, [C₇H₇]⁺

tropylium ion)

[7][8]

Infrared (IR) Spectroscopy

Characteristic absorption

bands for C=O (aldehyde), C-

O-C (ether), and aromatic C-H

functional groups are present.

[3]
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Synthesis Protocol: Williamson Ether Synthesis
The most common and efficient method for preparing 4-(Benzyloxy)benzaldehyde is the

Williamson ether synthesis.[9][10] This reaction involves the nucleophilic substitution of a halide

by an alkoxide. In this case, the phenoxide of 4-hydroxybenzaldehyde attacks benzyl bromide.

[11][12]
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Caption: General workflow for the synthesis of 4-(Benzyloxy)benzaldehyde.

Experimental Protocol
This protocol is adapted from established literature procedures.[11][12][13]

Materials:

4-Hydroxybenzaldehyde

Benzyl bromide

Anhydrous Potassium Carbonate (K₂CO₃)

Ethanol (or DMF/Acetone)

Ethyl Acetate (EtOAc)

Diethyl Ether (Et₂O)

5% Sodium Hydroxide (NaOH) solution

Saturated Sodium Chloride (brine) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask, reflux condenser, magnetic stirrer, filtration apparatus, separatory

funnel, rotary evaporator.

Procedure:

All reactions should be conducted under an inert atmosphere (e.g., nitrogen gas).[11]

To a round-bottom flask, add 4-hydroxybenzaldehyde (1.0 eq), anhydrous potassium

carbonate (3.5 eq), and ethanol.[11]

Stir the suspension and add benzyl bromide (1.0 eq) to the mixture.[11]

Attach a reflux condenser and heat the mixture to reflux for approximately 14 hours.[11]
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Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup:

After the reaction is complete, cool the mixture to room temperature.

Filter the solid potassium carbonate and wash the residue thoroughly with ethyl acetate.[11]

Combine the filtrate and washes, and remove the solvent under reduced pressure using a

rotary evaporator.[11]

Dissolve the resulting residue in diethyl ether.[11]

Transfer the ether solution to a separatory funnel and wash sequentially with a 5% sodium

hydroxide solution, distilled water, and finally with a saturated sodium chloride solution.[11]

Purification:

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.[11]

The crude product can be purified by recrystallization from ethanol to yield colorless or light-

yellow crystals.[11]

Applications in Research and Drug Development
4-(Benzyloxy)benzaldehyde is not typically an end-product but rather a versatile intermediate.

Its utility spans several areas of research.

Antiviral Agents: It is a documented intermediate in the synthesis of

phenylethylthiazolylthiourea (PETT) analogues, which are investigated as non-nucleoside

reverse transcriptase inhibitors (NNRTIs) for combating drug-resistant strains of HIV-1.[11]

Endocrinology and Oncology: The compound is used in the synthesis of estrogen receptor β

(ERβ)-selective ligands, such as (5-fluoro-(2R,3S)-2,3-bis(4-hydroxyphenyl)pentanenitrile).

[5][6][14] These ligands are valuable tools for studying the distinct roles of estrogen receptor

subtypes in tissues and for developing therapies for hormone-dependent cancers.
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Coordination Chemistry: It serves as a precursor for synthesizing thiosemicarbazone ligands.

[15] These ligands, containing nitrogen and sulfur donor atoms, are effective chelating

agents for various metal ions, with applications in sensing and materials science.[15]

Fragrance Industry: Due to its pleasant aromatic profile, it also finds use in fragrance

chemistry.[6]
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Caption: Role of 4-(Benzyloxy)benzaldehyde as a precursor to a bioactive ligand.
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Safety Information
4-(Benzyloxy)benzaldehyde is classified as an irritant. It may cause skin, eye, and respiratory

irritation.[16] Standard laboratory safety precautions should be followed, including the use of

personal protective equipment (gloves, safety glasses) and handling in a well-ventilated area or

fume hood.[16] It is sensitive to air and should be stored properly.[5]

Conclusion
4-(Benzyloxy)benzaldehyde is a high-value chemical intermediate with a well-defined

structure and set of properties. Its straightforward synthesis via the Williamson ether reaction

and its role as a stable, protected form of 4-hydroxybenzaldehyde make it indispensable in the

multi-step synthesis of complex molecules. For researchers in drug development and organic

synthesis, a thorough understanding of this compound's chemistry and handling is fundamental

to its successful application in creating novel therapeutics and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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